Cas no 186758-21-4 (Methyl 3-(2,4-difluorophenyl)acrylate)

• Product Name: Methyl 3-(2,4-difluorophenyl)acrylate
• CAS No: 186758-21-4
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 2102273
• PubChem ID: 15276473
• Update Time: 2025-10-29

Methyl 3-(2,4-difluorophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-methyl 3-(2,4-difluorophenyl)acrylate
• Methyl 3-(2,4-difluorophenyl)acrylate
• 3-(2,4-Difluorophenyl)-2-propenoic acid methyl ester
• methyl (2E)-3-(2,4-difluorophenyl)prop-2-enoate
• methyl (E)-3-(2,4-difluorophenyl)prop-2-enoate
• HLMDQMSXOKRYDF-HWKANZROSA-N
• EBD43685
• FCH855188
• 8499AA
• FCH5735429
• AK109215
• ST2407168
• AX8138393
• methyl (2E)-3-(2,4-difluorophenyl)acrylate
• 2-Propenoic
• 166883-00-7
• AS-67133
• MFCD07368198
• D72635
• AC-14971
• (E)-methyl3-(2,4-difluorophenyl)acrylate
• EN300-1453738
• 2-Propenoic acid, 3-(2,4-difluorophenyl)-, methyl ester
• 186758-21-4
• SCHEMBL1920178
• AKOS006286054

• MDL： MFCD07368198
• Inchi： 1S/C10H8F2O2/c1-14-10(13)5-3-7-2-4-8(11)6-9(7)12/h2-6H,1H3/b5-3+
• InChI Key： HLMDQMSXOKRYDF-HWKANZROSA-N
• SMILES： FC1C=C(C=CC=1/C=C/C(=O)OC)F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Additional information on Methyl 3-(2,4-difluorophenyl)acrylate

Methyl 3-(2,4-difluorophenyl)acrylate (CAS No. 186758-21-4): An Overview of Its Properties and Applications

Methyl 3-(2,4-difluorophenyl)acrylate (CAS No. 186758-21-4) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a methoxy group, a difluorophenyl moiety, and an acrylate functional group. These structural features contribute to its diverse applications and potential in various scientific and industrial domains.

Methyl 3-(2,4-difluorophenyl)acrylate is a colorless liquid with a molecular formula of C₁₀H₉F₂O₂ and a molecular weight of 197.17 g/mol. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits excellent thermal stability and can be stored at room temperature under appropriate conditions.

In the realm of chemical synthesis, Methyl 3-(2,4-difluorophenyl)acrylate serves as a valuable building block for the preparation of more complex molecules. Its reactivity is primarily centered around the acrylate functional group, which can undergo various reactions such as Michael addition, Diels-Alder cycloaddition, and polymerization. These reactions enable the synthesis of a wide range of functional materials and intermediates for pharmaceuticals.

Recent studies have highlighted the potential of Methyl 3-(2,4-difluorophenyl)acrylate in the development of novel pharmaceuticals. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of potent anti-inflammatory agents. The difluorophenyl moiety has been shown to enhance the bioavailability and metabolic stability of these compounds, making them promising candidates for further clinical evaluation.

In materials science, Methyl 3-(2,4-difluorophenyl)acrylate has found applications in the production of advanced polymers and coatings. Its ability to undergo controlled radical polymerization (CRP) allows for the creation of well-defined polymer architectures with tailored properties. These polymers exhibit excellent mechanical strength, thermal stability, and resistance to chemical degradation, making them suitable for use in various industries such as automotive, electronics, and biomedical devices.

The environmental impact of Methyl 3-(2,4-difluorophenyl)acrylate has also been a subject of recent research. Studies conducted by environmental scientists have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, Methyl 3-(2,4-difluorophenyl)acrylate (CAS No. 186758-21-4) is a multifunctional compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an essential component in the development of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.